methyl 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[2-(2,5-dimethylphenoxy)propanoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H25NO4/c1-12-5-6-13(2)16(11-12)23-14(3)17(20)19-9-7-15(8-10-19)18(21)22-4/h5-6,11,14-15H,7-10H2,1-4H3
• InChI Key: AJUCYMFOGQXGPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OC(C)C(=O)N2CCC(CC2)C(=O)OC
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol

Description

Methyl 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-piperidinecarboxylate, also known as DMPP, is a chemical compound that has found widespread use in scientific research. DMPP is a potent and selective agonist for the muscarinic acetylcholine receptor subtype M1, which plays a critical role in cognitive processes such as learning and memory.

Mechanism of Action

Methyl 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-piperidinecarboxylate acts as a selective agonist for the M1 receptor, which is a G protein-coupled receptor that is widely expressed in the central nervous system and peripheral tissues. Activation of the M1 receptor by this compound leads to the activation of intracellular signaling pathways that mediate the physiological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to enhance cognitive function in animal models of Alzheimer's disease and schizophrenia. This compound has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. This compound has been shown to increase gastrointestinal motility and decrease blood pressure in animal models.

Advantages and Limitations for Lab Experiments

Methyl 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-piperidinecarboxylate is a potent and selective agonist for the M1 receptor, which makes it a valuable tool for investigating the role of the M1 receptor in various physiological and pathological processes. However, this compound has a short half-life and is rapidly metabolized in vivo, which limits its usefulness in long-term studies.

Future Directions

For methyl 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-piperidinecarboxylate research include the development of more stable analogs of this compound that can be used in long-term studies. The development of more selective agonists and antagonists for the M1 receptor will also be valuable for investigating the role of the M1 receptor in various physiological and pathological processes. The use of this compound in combination with other drugs or therapies may also be explored as a potential treatment for various diseases.

Synthesis Methods

The synthesis of methyl 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-piperidinecarboxylate involves a multi-step process that starts with the reaction of 2,5-dimethylphenol with propionyl chloride to yield 2-(2,5-dimethylphenoxy)propanoic acid. The acid is then reacted with thionyl chloride to form the corresponding acid chloride, which is reacted with piperidine to form the ester this compound. The overall yield of this compound is approximately 50%.

Scientific Research Applications

Methyl 1-[2-(2,5-dimethylphenoxy)propanoyl]-4-piperidinecarboxylate has been extensively used in scientific research as a tool to investigate the role of the M1 receptor in various physiological and pathological processes. This compound has been shown to enhance cognitive function in animal models of Alzheimer's disease and schizophrenia. This compound has also been used to investigate the role of the M1 receptor in the regulation of glucose homeostasis, cardiovascular function, and gastrointestinal motility.